Cas no 3234-59-1 (2-[Bis[2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethyl]amino]acetic acid)

• Product Name: 2-[Bis[2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethyl]amino]acetic acid
• CAS No: 3234-59-1
• MF: C₂₂H₃₇N₅O₁₄
• MW: 595.554286718369
• CID: 2663717
• Update Time: 2023-08-06

2-[Bis[2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethyl]amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• tetraethylenepentamineheptaacetic acid
• 2-[Bis[2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethyl]amino]acetic acid

• Inchi： 1S/C22H37N5O14/c28-16(29)9-23(1-3-24(10-17(30)31)5-7-26(12-19(34)35)13-20(36)37)2-4-25(11-18(32)33)6-8-27(14-21(38)39)15-22(40)41/h1-15H2,(H,28,29)(H,30,31)(H,32,33)(H,34,35)(H,36,37)(H,38,39)(H,40,41)
• InChI Key： BACRECGOSMWRAO-UHFFFAOYSA-N
• SMILES： OC(CN(CCN(CC(=O)O)CCN(CC(=O)O)CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 41
• Rotatable Bond Count: 26
• Complexity: 821
• Topological Polar Surface Area: 277